Monomethylphosphatedi(cyclohexylammonium)salt

• Molecular Formula: C13H31N2O4P
• Molecular Weight: 310.37 g/mol
• IUPAC Name: cyclohexylazanium;methyl phosphate
• InChI: InChI=1S/2C6H13N.CH5O4P/c2*7-6-4-2-1-3-5-6;1-5-6(2,3)4/h2*6H,1-5,7H2;1H3,(H2,2,3,4)
• InChI Key: PAYJRUYHUYAPBH-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)([O-])[O-].C1CCC(CC1)[NH3+].C1CCC(CC1)[NH3+]

Description

Monomethylphosphatedi(cyclohexylammonium)salt is a chemical compound with the molecular formula C13H31N2O4P and a molecular weight of 310.37 g/mol . It is primarily used for research and development purposes and is not intended for medicinal or household use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Monomethylphosphatedi(cyclohexylammonium)salt typically involves the reaction of monomethyl phosphate with cyclohexylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The specific reaction conditions, such as temperature, pressure, and solvent, can vary depending on the desired yield and purity of the compound .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis methods while ensuring compliance with safety and environmental regulations .

Chemical Reactions Analysis

Types of Reactions

Monomethylphosphatedi(cyclohexylammonium)salt can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using suitable reducing agents.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired outcome .

Major Products

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield different phosphate derivatives, while substitution reactions can produce a variety of substituted phosphates .

Scientific Research Applications

Monomethylphosphatedi(cyclohexylammonium)salt has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound can be used in biochemical assays and studies involving phosphate metabolism.

Medicine: Research involving the compound may provide insights into potential therapeutic applications.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Monomethylphosphatedi(cyclohexylammonium)salt involves its interaction with specific molecular targets and pathways. The compound can act as a phosphate donor or acceptor in biochemical reactions, influencing various metabolic pathways. The exact molecular targets and pathways involved depend on the specific application and context of the research .

Comparison with Similar Compounds

Monomethylphosphatedi(cyclohexylammonium)salt can be compared with other similar compounds, such as:

Dimethylphosphatedi(cyclohexylammonium)salt: Similar in structure but with two methyl groups instead of one.

Monomethylphosphatedi(ethylammonium)salt: Similar in structure but with ethyl groups instead of cyclohexyl groups.

The uniqueness of this compound lies in its specific chemical structure, which influences its reactivity and applications .